N-cycloheptyl-N'-(2-methoxyphenyl)thiourea

• IUPAC Name: 1-cycloheptyl-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C15H22N2OS/c1-18-14-11-7-6-10-13(14)17-15(19)16-12-8-4-2-3-5-9-12/h6-7,10-12H,2-5,8-9H2,1H3,(H2,16,17,19)
• InChI Key: ZNASBBSBIDHMQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)NC2CCCCCC2
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

N-cycloheptyl-N'-(2-methoxyphenyl)thiourea is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been synthesized for various purposes, including as a pharmacological agent. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N-cycloheptyl-N'-(2-methoxyphenyl)thiourea is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes that are involved in various cellular processes. The compound has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-cycloheptyl-N'-(2-methoxyphenyl)thiourea has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, the compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-N'-(2-methoxyphenyl)thiourea has several advantages for laboratory experiments. The compound is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. It has also been shown to have low toxicity in vitro. However, the compound has some limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to cellular components.

Future Directions

There are several future directions for research on N-cycloheptyl-N'-(2-methoxyphenyl)thiourea. One direction is to further investigate the compound's mechanism of action and its potential use as a pharmacological agent. Another direction is to study the compound's effects on other cellular processes, such as cell migration and invasion. Additionally, further research is needed to explore the compound's potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-cycloheptyl-N'-(2-methoxyphenyl)thiourea involves the reaction of cycloheptylamine with 2-methoxybenzoyl isothiocyanate in the presence of a catalyst. The reaction produces N-cycloheptyl-N'-(2-methoxyphenyl)thiourea as a white crystalline solid. The compound can be purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

N-cycloheptyl-N'-(2-methoxyphenyl)thiourea has been used in various scientific research studies. The compound has been studied for its potential pharmacological properties, including its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.